4,7-Dimethoxy-indan-2-ylamine
Description
4,7-Dimethoxy-indan-2-ylamine is a substituted indan derivative featuring a primary amine group at the 2-position and methoxy substituents at the 4- and 7-positions of the indan core. The indan scaffold is notable for its bicyclic structure, which confers rigidity and influences binding interactions in biological systems. Methoxy groups typically enhance lipophilicity and metabolic stability, while the amine group may facilitate interactions with neurotransmitter receptors or enzymes .
Properties
Molecular Formula |
C11H15NO2 |
|---|---|
Molecular Weight |
193.24 g/mol |
IUPAC Name |
4,7-dimethoxy-2,3-dihydro-1H-inden-2-amine |
InChI |
InChI=1S/C11H15NO2/c1-13-10-3-4-11(14-2)9-6-7(12)5-8(9)10/h3-4,7H,5-6,12H2,1-2H3 |
InChI Key |
MOUCINMECNAGTR-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C2CC(CC2=C(C=C1)OC)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following compounds share structural motifs with 4,7-Dimethoxy-indan-2-ylamine, enabling comparisons of functional groups, physicochemical properties, and inferred biological relevance.
2-(4,7-Dimethoxy-1H-indol-3-yl)ethanamine
- Structure : Indole core with methoxy groups at 4- and 7-positions and an ethanamine side chain at the 3-position .
- Key Differences: The indole ring (aromatic with a nitrogen atom) contrasts with the indan scaffold (non-aromatic bicyclic structure). The ethanamine side chain introduces greater conformational flexibility compared to the direct amine substitution in 4,7-Dimethoxy-indan-2-ylamine.
- Properties: Molecular formula: C₁₂H₁₆N₂O₂ (vs. C₁₁H₁₅NO₂ for 4,7-Dimethoxy-indan-2-ylamine). Higher H-bond donor capacity (2 donors) due to the primary amine and indolic NH group .
4-(2,3-Dihydro-1H-inden-5-yloxy)-2-methylaniline
- Structure : Aniline derivative linked to a dihydroindenyl ether group .
- Key Differences :
- The aniline group (para-substituted with a methyl group) differs from the indan-2-ylamine scaffold.
- Ether linkage at the indenyl 5-position introduces distinct electronic and steric effects.
- Properties: LogD (pH 5.5): ~2.5 (estimated), suggesting moderate lipophilicity. One H-bond donor (aniline NH₂) and three acceptors (amine and ether oxygens) .
4,7-Dimethoxy-2-methyl-2,3-dihydro-1H-inden-1-one
- Structure: Indanone core with methoxy groups at 4- and 7-positions and a methyl group at the 2-position .
- Key Differences :
- Ketone group at position 1 replaces the amine in 4,7-Dimethoxy-indan-2-ylamine, altering polarity and reactivity.
- Methyl substitution at position 2 may sterically hinder interactions compared to the amine group.
- Properties: Molecular weight: 234.28 g/mol (vs. 193.24 g/mol for 4,7-Dimethoxy-indan-2-ylamine).
Data Tables for Comparative Analysis
Table 1: Structural and Functional Group Comparison
| Compound | Core Structure | Functional Groups | Key Substituents |
|---|---|---|---|
| 4,7-Dimethoxy-indan-2-ylamine | Indan | Amine, Methoxy | 2-NH₂, 4/7-OCH₃ |
| 2-(4,7-Dimethoxy-1H-indol-3-yl)ethanamine | Indole | Ethanamine, Methoxy, Indolic NH | 3-CH₂CH₂NH₂, 4/7-OCH₃ |
| 4-(2,3-Dihydro-1H-inden-5-yloxy)-2-methylaniline | Aniline | Aniline, Ether | 5-O-indenyl, 2-CH₃ |
| 4,7-Dimethoxy-2-methyl-indan-1-one | Indanone | Ketone, Methoxy, Methyl | 1-C=O, 2-CH₃, 4/7-OCH₃ |
Table 2: Physicochemical Properties
*Estimated values based on structural analogs.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
